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Compound of Interest

Compound Name: Oe-9000

Cat. No.: B1677184 Get Quote

Polyethylene Glycol 9000 is a water-soluble, non-ionic polymer with an average molecular

weight of approximately 9000 g/mol .[1] It is synthesized by the polymerization of ethylene

oxide and is a white, waxy solid at room temperature.[1][2] Its chemical structure consists of

repeating ethylene oxide units, giving it unique properties such as excellent solubility in a broad

range of solvents and biocompatibility.[3] These characteristics make PEG 9000 a valuable

excipient in pharmaceutical formulations, where it can function as a binder, plasticizer,

solubilizing agent, and lubricant.[1]

Solubility of PEG 9000
The solubility of PEG 9000 is a critical parameter for its application in various formulations. Its

solubility is dictated by the presence of ether linkages and terminal hydroxyl groups which allow

for hydrogen bonding with polar solvents.

Qualitative Solubility
PEG 9000 exhibits broad solubility in a variety of polar solvents. It is miscible with water,

alcohols (such as methanol and ethanol), ketones (like acetone), and chlorinated

hydrocarbons.[3][4] Conversely, it is insoluble in nonpolar solvents such as alkanes, paraffins,

waxes, and ethers.[3][4]

Quantitative Solubility Data
While specific quantitative solubility data for PEG 9000 is not readily available in the literature,

data for Polyethylene Glycol 8000, a compound with a very similar molecular weight and

properties, can be used as a close approximation.
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Table 1: Quantitative Solubility of PEG 8000 in Water

Solvent Temperature (°C) Solubility (mg/mL)

Water 20 ~ 630[5]

Water 25
50 (forms a clear, colorless

solution)[6]

Table 2: General Solubility of High Molecular Weight PEGs

Solvent Class Solvent Examples Solubility

Water Water Freely Soluble[4][7]

Alcohols Methanol, Ethanol Soluble[3][7]

Ketones Acetone Soluble[3][7]

Chlorinated Hydrocarbons Dichloromethane, Chloroform Soluble[7]

Aromatic Hydrocarbons Benzene, Toluene Soluble[3]

Ethers Diethyl ether Insoluble[4]

Aliphatic Hydrocarbons Hexane Insoluble[8]

Note: The water solubility of high molecular weight PEGs has an upper temperature limit,

typically between 90 and 100°C, above which the polymer may precipitate from the solution.[3]

Stability of PEG 9000
Understanding the stability profile of PEG 9000 is crucial for ensuring the quality, safety, and

efficacy of products in which it is used. The primary degradation pathway for PEG is through

oxidation.

General Stability Profile
Under ambient conditions, PEG 9000 is a stable compound.[3] It does not readily hydrolyze or

deteriorate upon storage and does not support microbial growth.[5] However, it is susceptible to
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oxidative degradation, which can be accelerated by exposure to elevated temperatures, light,

and oxygen.[5][9]

Oxidative Degradation
The presence of ether linkages in the PEG backbone makes it prone to oxidation. This process

can lead to chain scission, resulting in the formation of various degradation products, including

aldehydes (such as formaldehyde and acetaldehyde), ketones, and carboxylic acids (like

formic acid and glycolic acid).[10] The formation of these acidic byproducts can lead to a

decrease in the pH of PEG solutions over time.[11]

Factors Affecting Stability
Temperature: Elevated temperatures significantly accelerate the rate of oxidative

degradation.[12]

Light: Exposure to light, particularly UV light, can initiate and promote oxidative reactions.

Oxygen: The presence of oxygen is essential for the oxidative degradation pathway.

Incompatibilities: PEG 9000 is incompatible with strong oxidizing agents.[3] It can also

reduce the antimicrobial action of certain preservatives and is incompatible with sorbitol,

tannic acid, and salicylic acid.[5]

Recommended Storage Conditions
To minimize degradation, PEG 9000 should be stored in well-closed containers, protected from

light, in a cool, dry place. For aqueous solutions, storage at refrigerated (4°C) or frozen (-20°C)

temperatures is recommended to enhance stability.[11] Purging containers with an inert gas

like argon can also help to minimize oxidation by displacing oxygen.[11]

Experimental Protocols
The following sections outline the general methodologies for conducting solubility and stability

studies on PEG 9000.

Solubility Determination: Shake-Flask Method
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The shake-flask method is a standard approach for determining the equilibrium solubility of a

compound.

Objective: To determine the saturation solubility of PEG 9000 in a specific solvent at a

controlled temperature.

Materials:

PEG 9000 powder

Solvent of interest

Volumetric flasks

Analytical balance

Shaking incubator or water bath

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

Analytical instrumentation for quantification (e.g., HPLC with a suitable detector like Charged

Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD), as PEG lacks a

UV chromophore).

Procedure:

Add an excess amount of PEG 9000 powder to a volumetric flask.

Add a known volume of the solvent to the flask.

Seal the flask and place it in a shaking incubator set to a constant temperature.

Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the suspension to settle.
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Centrifuge an aliquot of the suspension to separate the undissolved solid.

Carefully withdraw a sample from the supernatant and filter it using a syringe filter to remove

any remaining solid particles.

Dilute the filtered solution to a suitable concentration for analysis.

Quantify the concentration of PEG 9000 in the diluted solution using a validated analytical

method.

Calculate the solubility based on the measured concentration and the dilution factor.

Stability Study: Forced Degradation and Stability-
Indicating Method
Forced degradation studies are conducted to identify potential degradation products and to

develop a stability-indicating analytical method.

Objective: To assess the stability of PEG 9000 under various stress conditions and to develop

an HPLC method capable of separating the intact polymer from its degradation products.

Stress Conditions:

Acid Hydrolysis: Reflux with a suitable concentration of acid (e.g., 0.1 N HCl) at an elevated

temperature.

Base Hydrolysis: Reflux with a suitable concentration of base (e.g., 0.1 N NaOH) at an

elevated temperature.

Oxidation: Treat with an oxidizing agent (e.g., 3% H₂O₂) at room temperature or slightly

elevated temperature.

Thermal Degradation: Expose the solid material to dry heat (e.g., 80°C).

Photostability: Expose the solid material to light according to ICH Q1B guidelines.

Analytical Method Development (HPLC-CAD/ELSD): A stability-indicating HPLC method should

be developed to separate PEG 9000 from its degradation products. Since PEG lacks a strong
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UV chromophore, detectors like Charged Aerosol Detector (CAD) or Evaporative Light

Scattering Detector (ELSD) are suitable.

Column: A reversed-phase column (e.g., C18) is often used.

Mobile Phase: A gradient elution with a mixture of water and an organic solvent like

acetonitrile or methanol is typically employed.

Detection: CAD or ELSD.

Method Validation: The method should be validated according to ICH guidelines for

specificity, linearity, accuracy, precision, and robustness.

Procedure:

Prepare solutions of PEG 9000 and subject them to the various stress conditions for different

durations.

At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable

concentration.

Analyze the stressed samples using the developed stability-indicating HPLC method.

Identify the peaks corresponding to the intact PEG 9000 and any degradation products.

Calculate the percentage of degradation by comparing the peak area of the intact PEG 9000

in the stressed sample to that in an unstressed control sample.

Visualizations
Experimental Workflow for Stability Assessment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Forced Degradation Analysis

Data Evaluation

Start: Obtain PEG 9000 Sample

Prepare Samples (Solid/Solution)

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Stress Photostability

Analyze Stressed Samples

Develop Stability-Indicating HPLC Method (e.g., with CAD/ELSD)

Identify Degradation Products

Quantify Degradation

Propose Degradation Pathway

Generate Stability Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atamankimya.com [atamankimya.com]

2. researchgate.net [researchgate.net]

3. POLYETHYLENE GLYCOL (PEG) 9000 - Ataman Kimya [atamanchemicals.com]

4. fao.org [fao.org]

5. sigmaaldrich.com [sigmaaldrich.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. phexcom.com [phexcom.com]

8. Method of Analysis for Polyethylene Glycol | Pharmaguideline [pharmaguideline.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. researchgate.net [researchgate.net]

11. hamptonresearch.com [hamptonresearch.com]

12. conservationphysics.org [conservationphysics.org]

To cite this document: BenchChem. [Introduction to Polyethylene Glycol 9000]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1677184#oe-
9000-solubility-and-stability-studies]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1677184?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677184?utm_src=pdf-custom-synthesis
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=12&id2=10640
https://www.researchgate.net/publication/244304963_Thermo-oxidative_degradation_of_polyethylene_glycolpolyL-lactic_acid_blends
https://www.atamanchemicals.com/polyethylene-glycol-peg-9000_u34343/
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-316.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/215/480/p4463pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/147/319/81268dat.pdf
http://www.phexcom.com/Content/pdf/Polyethylene%20Glycol.pdf
https://www.pharmaguideline.com/2008/06/method-of-analysis-for-polyethylene-glycol.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/122/898/p6667pis.pdf
https://www.researchgate.net/figure/Polyethylene-glycol-PEG-degradation-profile-Concentration-of-main-PEG-degradation_fig3_335564491
https://hamptonresearch.com/uploads/22.pdf
https://www.conservationphysics.org/ppubs/pegdeg.pdf
https://www.benchchem.com/product/b1677184#oe-9000-solubility-and-stability-studies
https://www.benchchem.com/product/b1677184#oe-9000-solubility-and-stability-studies
https://www.benchchem.com/product/b1677184#oe-9000-solubility-and-stability-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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